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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe management of pentachloroethane waste in a research laboratory
setting.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and disposal of
pentachloroethane waste.
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Issue

Potential Cause

Troubleshooting Steps

Accidental Spill of
Pentachloroethane

Improper handling, container
failure, or reaction with

incompatible materials.

1. Evacuate and Ventilate:
Immediately evacuate all non-
essential personnel from the
spill area.[1] Ensure the area is
well-ventilated to disperse
vapors. 2. Personal Protective
Equipment (PPE): Before
attempting cleanup, don
appropriate PPE, including
chemical-resistant gloves,
clothing, eye protection, and a
respirator if ventilation is
inadequate.[1] 3. Containment:
For liquid spills, contain the
spill using an inert absorbent
material such as vermiculite,
dry sand, or earth.[1] Do not
use combustible materials. 4.
Collection: Carefully collect the
absorbed material and place it
into a clearly labeled, sealed
container for hazardous waste
disposal.[1] 5.
Decontamination: Ventilate
and wash the spill area after

the cleanup is complete.[1]

Unexpected Reaction in Waste

Container

Mixing of incompatible
chemicals. Pentachloroethane
is incompatible with strong
bases (e.g., sodium
hydroxide), chemically active

metals (e.g., potassium,

sodium), and oxidizing agents.

[1] It also reacts with water to

form dichloroacetic acid.[1]

1. Isolate: If safe to do so,
move the container to a fume
hood or a well-ventilated,
isolated area. 2. Do Not Add
Water: Avoid adding water to
the container as it can react
with pentachloroethane.[1] 3.
Consult Safety Data Sheet
(SDS): Refer to the SDS for
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pentachloroethane and any
other chemicals in the waste
container for specific reactivity
information. 4. Contact EHS:
Immediately contact your
institution's Environmental
Health and Safety (EHS)
department for guidance on

how to proceed.

Faint Chloroform-like Odor
Detected in the Lab

Possible leak from a storage
container or residual
contamination from a previous

experiment.

1. Check for Leaks: Inspect all
containers of
pentachloroethane for any
signs of leakage. Tighten caps
and ensure containers are in
good condition. 2. Improve
Ventilation: Increase ventilation
in the area by opening sashes
on fume hoods or using other
local exhaust ventilation. 3.
Monitor the Air: If the odor
persists, it may be necessary
to conduct air monitoring to
ensure that vapor
concentrations are below
permissible exposure limits.
Contact your EHS for
assistance.

Uncertainty About Proper

Disposal Container

Lack of familiarity with
institutional waste

management protocols.

1. Consult EHS: Always
consult with your institution's
EHS department for specific
guidance on approved waste
containers. 2. Use Compatible
Containers: Ensure the waste
container is made of a material
compatible with
pentachloroethane. Glass or

specific types of plastic
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containers are typically used.
3. Proper Labeling: Clearly
label the container with
"Hazardous Waste,"
"Pentachloroethane," and any
other components of the waste

stream.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with pentachloroethane?

Al: Pentachloroethane is a toxic substance that can be absorbed through inhalation and
ingestion.[2] It is irritating to the eyes and respiratory tract and may cause central nervous
system depression.[3] The vapor is heavier than air and can accumulate in low-lying areas.[3] It
IS also toxic to aquatic organisms.[4]

Q2: What personal protective equipment (PPE) should be worn when handling
pentachloroethane?

A2: When handling pentachloroethane, it is essential to wear appropriate PPE, including
solvent-resistant gloves and clothing, and eye protection.[1] If there is a risk of inhalation, a
respirator with an organic vapor cartridge should be used.[3] All PPE should be inspected
before use and properly maintained.

Q3: How should | store pentachloroethane waste in the laboratory?

A3: Pentachloroethane waste should be stored in a well-ventilated area, separated from
incompatible materials such as strong bases, powdered metals, and oxidizing agents.[3] The
storage container must be well-closed and clearly labeled as hazardous waste.[3]

Q4: Can | dispose of small amounts of pentachloroethane down the drain?

A4: No, you should not dispose of pentachloroethane down the drain. It is insoluble in water
and is toxic to aquatic life.[2][4] It is classified as a hazardous waste and must be disposed of

through proper channels.
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Q5: How is pentachloroethane waste ultimately disposed of?

A5: Pentachloroethane is designated as a hazardous waste with the EPA hazardous waste
number U184.[5] Generators of this waste must comply with EPA regulations for storage,
transportation, treatment, and disposal.[5] A potential disposal method is liquid injection
incineration at high temperatures.[5]

Q6: What should | do in case of skin or eye contact with pentachloroethane?

A6: For skin contact, immediately wash the affected area with soap and water.[4] For eye
contact, immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] In both cases, seek medical attention.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for pentachloroethane.

Property Value

Molecular Formula C2HCIs

Molecular Weight 202.3 g/mol [4]

Appearance Colorless liquid with a chloroform-like odor[2]
Boiling Point 162 °C (322 °F)[4]

Melting Point -29 °C (-20 °F)[4]

Specific Gravity 1.68[4]

Vapor Pressure 3 mmHg at 20 °C (68 °F)[4]

Water Solubility 0.05%][4]

EPA Hazardous Waste Number U184[5]

Experimental Protocols

Note: In-laboratory chemical neutralization of pentachloroethane waste is not recommended
due to the hazardous nature of the chemical and its reaction byproducts. The standard and
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safest protocol is collection and disposal by a licensed hazardous waste management
company.

Protocol for Collection and Temporary Storage of Pentachloroethane Waste

o Designated Waste Container: Use a designated, properly labeled hazardous waste container
for all pentachloroethane waste. The container should be made of a material chemically
resistant to chlorinated solvents.

e Segregation: Keep the pentachloroethane waste stream separate from other waste
streams, especially those containing incompatible materials like strong bases or metals.

o Labeling: Clearly label the container with "Hazardous Waste," "Pentachloroethane,” and the
date accumulation started.

o Closure: Keep the container securely closed at all times, except when adding waste.

o Storage Location: Store the waste container in a designated satellite accumulation area that
is in a well-ventilated location and has secondary containment.

e Waste Pickup: Arrange for regular pickup of the waste by your institution's EHS or a
contracted hazardous waste disposal company.

Visualizations
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Caption: Workflow for the safe management of pentachloroethane waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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